Cas no 2240187-86-2 (7-Azaspiro[3.5]nonane, 2-bromo-)

• Product Name: 7-Azaspiro[3.5]nonane, 2-bromo-
• CAS No: 2240187-86-2
• MF: C₈H₁₄BrN
• MW: 204.107461452484
• CID: 5801182
• Update Time: 2025-11-01

7-Azaspiro[3.5]nonane, 2-bromo- Chemical and Physical Properties

Names and Identifiers

• 7-Azaspiro[3.5]nonane, 2-bromo-

• Inchi： 1S/C8H14BrN/c9-7-5-8(6-7)1-3-10-4-2-8/h7,10H,1-6H2
• InChI Key： MAWRGKXXLZUDGM-UHFFFAOYSA-N
• SMILES： C1C2(CCNCC2)CC1Br

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 254.7±40.0 °C(Predicted)
• pka: 10.63±0.40(Predicted)

Additional information on 7-Azaspiro[3.5]nonane, 2-bromo-

Introduction to 7-Azaspiro[3.5]nonane, 2-bromo- (CAS No. 2240187-86-2)

7-Azaspiro[3.5]nonane, 2-bromo- (CAS No. 2240187-86-2) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of spirocyclic amines, which are known for their structural complexity and potential biological activities. The presence of the bromine substituent at the 2-position adds an additional layer of reactivity and functional versatility, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 7-Azaspiro[3.5]nonane, 2-bromo- features a spirocyclic framework with a seven-membered azaspiro ring and a bromine atom attached to the second carbon atom of the spiro ring. This unique structure provides a combination of rigidity and flexibility, which is crucial for optimizing interactions with biological targets. The spirocyclic nature of the compound also contributes to its stability and resistance to degradation, making it suitable for use in various chemical reactions and biological assays.

In recent years, there has been a growing interest in the development of spirocyclic compounds for their potential therapeutic applications. Research has shown that spirocyclic amines can exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The bromine substituent in 7-Azaspiro[3.5]nonane, 2-bromo- can be readily functionalized through various chemical transformations, such as nucleophilic substitution and cross-coupling reactions, allowing for the synthesis of diverse derivatives with tailored biological activities.

One of the key areas where 7-Azaspiro[3.5]nonane, 2-bromo- has shown promise is in the field of medicinal chemistry. Studies have demonstrated that this compound can serve as a valuable starting material for the synthesis of novel drug candidates. For example, researchers have utilized 7-Azaspiro[3.5]nonane, 2-bromo- as a building block to develop potent inhibitors of specific enzymes involved in disease pathways. These inhibitors have shown promising results in preclinical studies, highlighting the potential of this compound as a lead molecule for drug discovery.

Beyond its applications in medicinal chemistry, 7-Azaspiro[3.5]nonane, 2-bromo- has also been explored for its use in materials science and organic synthesis. The unique electronic properties and reactivity profile of this compound make it an attractive candidate for the development of new materials with enhanced properties. Additionally, its ability to undergo selective chemical transformations has led to its use in the synthesis of complex organic molecules with high stereochemical control.

The synthetic accessibility of 7-Azaspiro[3.5]nonane, 2-bromo- is another factor contributing to its popularity among researchers. Several efficient synthetic routes have been developed to prepare this compound on both small and large scales. These methods typically involve multistep processes that include ring formation, functional group introduction, and subsequent functionalization steps. The robustness and scalability of these synthetic methods ensure that 7-Azaspiro[3.5]nonane, 2-bromo- can be produced reliably for various research and industrial applications.

In conclusion, 7-Azaspiro[3.5]nonane, 2-bromo- (CAS No. 2240187-86-2) is a highly versatile compound with significant potential in multiple scientific disciplines. Its unique structural features and reactivity profile make it an attractive candidate for the development of novel drugs, materials, and organic molecules. As research in this area continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its impact on science and technology.